5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole

• IUPAC Name: [4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]-(4H-thieno[3,2-b]pyrrol-5-yl)methanone
• InChI: InChI=1S/C17H20N4OS/c1-2-11-10-18-20-16(11)12-3-6-21(7-4-12)17(22)14-9-15-13(19-14)5-8-23-15/h5,8-10,12,19H,2-4,6-7H2,1H3,(H,18,20)
• InChI Key: KQRLLGQHCXQWFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NN=C1)C2CCN(CC2)C(=O)C3=CC4=C(N3)C=CS4
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. This compound has shown promise in various studies and has been explored for its possible applications in medicine.

Mechanism of Action

The mechanism of action of 5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole is not yet fully understood. However, studies have suggested that the compound may act on various receptors in the body, including the dopamine receptor and the cannabinoid receptor.
Biochemical and Physiological Effects
Studies have shown that the compound can affect various biochemical and physiological processes in the body. It has been found to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases. The compound has also been shown to have analgesic properties, which may make it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole in lab experiments is its potential pharmacological properties. However, one of the limitations of using the compound is that its mechanism of action is not yet fully understood.

Future Directions

There are various future directions for research on 5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole. One direction is to further explore its potential applications in medicine, including its use as an anti-inflammatory agent and as an analgesic. Another direction is to further investigate its mechanism of action and how it affects various receptors in the body. Additionally, future research could explore the potential side effects of the compound and how it interacts with other drugs.

Synthesis Methods

The synthesis of 5-{[4-(4-ethyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}-4H-thieno[3,2-b]pyrrole involves a multi-step process that includes the reaction of various reagents. The synthesis process has been detailed in various scientific publications and can be replicated in a laboratory setting.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicine. It has shown promise as a possible treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been explored for its potential use as an anti-inflammatory agent and as an analgesic.